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Compound of Interest

Compound Name: N-(1-Oxopentadecyl)glycine-d2

Cat. No.: B12374327 Get Quote

Essential Safety and Handling Guide for N-(1-
Oxopentadecyl)glycine-d2
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of N-
(1-Oxopentadecyl)glycine-d2, a deuterated N-acylglycine. Given the absence of a specific

Safety Data Sheet (SDS) for this compound, this protocol is based on guidelines for structurally

similar molecules, including deuterated glycine derivatives and fatty acid amides. Adherence to

these procedures is essential for ensuring laboratory safety and operational integrity.

I. Personal Protective Equipment (PPE)
When handling N-(1-Oxopentadecyl)glycine-d2, a comprehensive set of personal protective

equipment must be worn at all times to minimize exposure. The primary routes of exposure are

inhalation, ingestion, and skin contact.
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PPE Category Required Equipment
Specifications and
Remarks

Eye Protection
Safety glasses with side-

shields

Must conform to NIOSH (US)

or EN 166 (EU) standards.[1]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

similar compounds.[2] Dispose

of contaminated gloves after

use in accordance with

applicable laws and good

laboratory practices.[1]

Body Protection
Laboratory coat / Impervious

clothing

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a

chemical fume hood to

minimize the risk of inhalation.

[1][3] If dust formation is likely,

a particulate filter respirator

(e.g., N95) may be necessary.

[2][4]

II. Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring a safe laboratory environment.

Handling:

Work Area Preparation: Conduct all procedures within a designated chemical fume hood.[1]

Line the workspace with absorbent pads to contain any potential spills.
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Weighing and Transfer: When weighing the solid compound, do so carefully to avoid the

formation of dust and aerosols.[1] Use appropriate tools for transfer.

Solution Preparation: To dissolve the compound, add the desired solvent to the vial and cap

it securely. Mix by vortexing or gentle agitation until fully dissolved.

Transportation: When moving the compound, use sealed, shatterproof secondary containers.

[5]

Hygiene: Always wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.[5]

Storage:

Store N-(1-Oxopentadecyl)glycine-d2 in a suitable, tightly closed container.

Keep in a dry, well-ventilated place at room temperature.[1]

Avoid contact with strong oxidizing agents.[1]

III. Disposal Plan
Proper disposal of N-(1-Oxopentadecyl)glycine-d2 and its waste is imperative to prevent

environmental contamination and adhere to regulatory compliance.

Waste Collection:

Collect all waste material containing the compound in a designated, properly labeled, and

sealed container.

This includes unused compound, contaminated consumables (e.g., pipette tips, vials), and

absorbent materials from spills.

Disposal Procedure:

Consult Regulations: Adhere to all local, state, and federal regulations for chemical waste

disposal.
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Professional Disposal Service: Contact a licensed professional waste disposal service to

dispose of this material.[1] Do not pour waste down the drain.[1]

Contaminated Packaging: Handle contaminated packaging in the same manner as the

substance itself.

IV. Emergency Procedures: Spills and Exposure
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spill Response:

Alert Personnel: Immediately notify others in the vicinity of the spill.[5]

Evacuate and Ventilate: If safe to do so, increase ventilation in the area.

Containment: For solid spills, carefully sweep or vacuum the material to avoid creating dust,

and place it into a designated waste container.[3] For liquid spills, use absorbent pads to

contain and clean up the material.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Exposure Response:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of

water. Wash with soap and water.[5] Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]
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Workflow for Safe Handling of N-(1-
Oxopentadecyl)glycine-d2
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of N-(1-Oxopentadecyl)glycine-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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